![molecular formula C7H6BrN3 B1408160 5-Bromo-6-methylimidazo[1,2-a]pyrazine CAS No. 1346157-10-5](/img/structure/B1408160.png)
5-Bromo-6-methylimidazo[1,2-a]pyrazine
Overview
Description
Molecular Structure Analysis
The molecular structure of “5-Bromo-6-methylimidazo[1,2-a]pyrazine” is characterized by the presence of a bromine atom at the 5th position and a methyl group at the 6th position of the imidazo[1,2-a]pyrazine ring system . The InChI code for this compound is 1S/C7H6BrN3/c1-5-7(8)10-4-6-9-2-3-11(5)6/h2-4H,1H3 .Scientific Research Applications
Uterine-Relaxing and Antibronchospastic Properties
5-Bromoimidazo-[1,2-a]pyrazine derivatives demonstrate significant in vitro uterine-relaxing and in vivo antibronchospastic activities. These compounds, synthesized through condensation reactions, also exhibit positive chronotropic and inotropic effects on isolated atria, suggesting potential applications in cardiac stimulation (Sablayrolles et al., 1984).
Anti-Inflammatory Activity
A group of ethyl 2-methylimidazo[1,2-a]pyrazine-3-acetates, synthesized from substituted 2-aminopyrazines, showed promising results in evaluating their anti-inflammatory activity in vivo (Abignente et al., 1992).
Green Synthesis and Antimicrobial Activity
Novel N-arylimidazo[1,2-a]pyrazine-2-carboxamide derivatives, synthesized under green conditions and screened for antimicrobial activity, have shown significant potential. These compounds were prepared using microwave irradiation, showcasing an eco-friendly approach in medicinal chemistry (Jyothi & Madhavi, 2019).
Chemiluminescence Properties
6-(4-Methoxyphenyl)-2-methylimidazo[1,2-a]pyrazin-3(7H)-one and similar compounds have been studied for their chemiluminescence properties. These findings are crucial in the development of new biochemical assays and diagnostic tools (Toya et al., 1992).
Future Directions
Mechanism of Action
Target of Action
It is known that small heteroaromatic rings like this compound are valuable monomers in drug discovery .
Mode of Action
It’s known that brominating reagents react with heterocycles via electrophilic aromatic halogenation (eah) at the site of greatest electron density .
Biochemical Pathways
Imidazo[1,2-a]pyridines, a similar class of compounds, have been functionalized through radical reactions involving transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Action Environment
It’s known that the compound should be stored in an inert atmosphere at 2-8°c .
properties
IUPAC Name |
5-bromo-6-methylimidazo[1,2-a]pyrazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrN3/c1-5-7(8)11-3-2-9-6(11)4-10-5/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOTNJGONEBSUAY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C=CN=C2C=N1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.